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Compound of Interest

Compound Name: Tris(4-nitrophenyl) phosphate

Cat. No.: B021868 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Tris(4-
nitrophenyl) phosphate, catering to researchers, scientists, and drug development

professionals. Following these procedural steps is crucial for ensuring laboratory safety and

environmental compliance.

Physicochemical Properties
Understanding the properties of Tris(4-nitrophenyl) phosphate and related compounds is

fundamental to safe handling and disposal. The data below is summarized for easy

comparison.

Property
Bis(4-nitrophenyl)
phosphate

p-Nitrophenyl phosphate,
disodium salt, hexahydrate

Appearance Solid[1] Off-white Powder Solid[2]

Melting Point 172-175°C[1] > 300 °C / > 572 °F[2]

Boiling Point
545.7 ± 60.0 °C at 760

mmHg[1]
No information available[2]

Solubility in Water No data available[1] Soluble[2]

Molecular Formula C12H9N2O8P[1] C6H4NO6PNa2.6H2O[2]

Molecular Weight 340.18[1] 371.14[2]
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Experimental Protocols: Disposal and Spill
Management
Adherence to the following protocols is mandatory for the safe handling and disposal of Tris(4-
nitrophenyl) phosphate.

Personal Protective Equipment (PPE)
Before handling or disposing of the chemical, ensure the following personal protective

equipment is worn:

Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are

essential.[3] A face shield may be necessary for procedures with a risk of splashing.

Hand Protection: Use chemical-resistant gloves, such as nitrile or latex. Gloves should be

inspected for integrity before use and replaced immediately if contaminated.[3]

Body Protection: A standard laboratory coat should be worn to protect against skin contact.

[3]

Respiratory Protection: In situations where dust inhalation is a risk, a NIOSH-approved

respirator is required.[3][4] Always handle the compound in a well-ventilated area.[3][5]

Step-by-Step Disposal Procedure
Waste Identification and Segregation:

Identify all waste containing Tris(4-nitrophenyl) phosphate, including pure compound,

contaminated solutions, and used containers.

Segregate this chemical waste from other laboratory waste streams.

Containerization:

Place the waste in a suitable, clearly labeled, and sealed container for disposal.[6]

Ensure the container is compatible with the chemical.
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Arranging for Disposal:

The disposal of Tris(4-nitrophenyl) phosphate must be entrusted to a licensed waste

disposal company.[3]

Disposal must be carried out in accordance with all applicable local, regional, and national

environmental regulations.[3][5]

Crucially, do not dispose of Tris(4-nitrophenyl) phosphate down the drain.[3]

Container Disposal:

Before disposing of the original container, ensure it is completely empty.

Empty containers should be triple-rinsed with an appropriate solvent, with the rinsate

collected as chemical waste. The rinsed containers should then be disposed of as

chemical waste.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is critical to mitigate risks.

Immediate Response:

Evacuate all non-essential personnel from the spill area.[3]

Keep individuals away from and upwind of the spill.[5]

Ensure the area is well-ventilated.

Containment:

Prevent the spilled material from entering drains or waterways.[5]

Clean-up:

For solid spills: Carefully pick up the material without creating dust and place it into a

suitable, labeled container for disposal.[6]
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For liquid spills: Absorb the spill with an inert, non-combustible material (e.g., vermiculite,

sand) and place it in a designated chemical waste container.[3]

Thoroughly clean the spill area with a suitable cleaning agent.[3]

Disposal of Clean-up Material:

All materials used for cleaning up the spill should be treated as hazardous waste and

disposed of according to the procedures outlined above.

Visualized Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Tris(4-
nitrophenyl) phosphate.
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Caption: Workflow for the safe disposal of Tris(4-nitrophenyl) phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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